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Strontium oxide (SrO) and calcium oxide (CaO) are alkaline earth metal oxides that share
numerous chemical and physical similarities due to their positions in the periodic table.
However, subtle differences in their properties make them suitable for distinct applications,
particularly in the fields of biomaterials, catalysis, and drug development. This guide provides a
comprehensive comparison of SrO and CaO, supported by experimental data and detailed
methodologies, to assist researchers in selecting the optimal oxide for their specific needs.

Physical and Chemical Properties: A Side-by-Side
Comparison

Both strontium oxide, also known as strontia, and calcium oxide, commonly called quicklime,
are white to grayish-white crystalline solids at room temperature.[1][2] They crystallize in the
cubic rock salt (halite) structure, where each cation is coordinated by six oxygen anions and
vice versa.[3][4] SrO and CaO are both strongly basic oxides, a characteristic that dictates
much of their chemical reactivity.[5][6]

Upon exposure to air, both oxides react with atmospheric water vapor and carbon dioxide,
gradually converting to their respective hydroxides and carbonates.[5][7] Their most notable
reaction is with water, a vigorous and exothermic process known as "slaking," which produces
strontium hydroxide (Sr(OH)z) and calcium hydroxide (Ca(OH)z), respectively.[5][7][8]
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While their properties are similar, they are not identical. For instance, replacing CaO with SrO
in certain glass formulations can lead to a slight decrease in the glass transition temperature

and an increase in the material's hardness.[9]

Quantitative Data Summary

The following table summarizes the key quantitative properties of strontium oxide and calcium

oxide for easy comparison.

Property Strontium Oxide (SrO) Calcium Oxide (CaO)
Molar Mass 103.619 g/mol [6] 56.077 g/mol [8]
Appearance Colorless cubic crystals[6] White/pale yellow solid[1][10]
Density 4.70 g/cm3[6][11] 3.34 g/cm3[2][10]

Melting Point 2,531 °C (2,804 K)[6][11] ~2,572 - 2,613 °C[8][10]
Boiling Point 3,200 °C (3,470 K)[6][11] ~2,850 °C[2][8]

Crystal Structure

Halite (rock salt), cubic[3][6]

Halite (rock salt), cubic

Solubility in Water

Reacts to form Sr(OH)z[5][12]

Sparingly soluble, reacts to
form Ca(OH)2[1][10]

Basicity Strongly basic[6] Strongly basic[1]
Refractive Index (nD) 1.810[6] Not specified
Dielectric Constant ~13.1 - 13.3[13][14] ~11.08[15]

Reactivity and Chemical Behavior

The primary chemical characteristic of both SrO and CaO is their basicity. As alkaline earth

oxides, they readily react with acids to form the corresponding salt and water.[5][8]

Reaction with Water (Slaking)

The reaction of these oxides with water is highly exothermic and is a defining feature of their

reactivity. This process is critical in applications like cement production for CaO.
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Caption: Exothermic reaction of SrO and CaO with water to form hydroxides.

Crystal Structure

Both oxides adopt the rock salt crystal structure, which is a common motif for many ionic
compounds. This structure consists of a face-centered cubic (FCC) lattice of anions with the
cations occupying the octahedral interstitial sites.
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Caption: Octahedral coordination geometry in the rock salt structure of SrO and CaO.

Applications in Drug Development and Research

The unique properties of SrO and CaO have led to their investigation in various biomedical
applications.

o Strontium Oxide: Strontium is known to promote bone growth, and SrO is being researched
for its potential use in treating osteoporosis and in bone regeneration applications.[16][17]
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Strontium-based nanoparticles are also explored for targeted drug delivery, immunotherapy,
and managing bacterial infections.[17][18]

¢ Calcium Oxide: CaO, particularly in nanoparticle form, is considered a safe material for
biological use.[19] It has been investigated as a potential drug delivery agent, in
photodynamic and photo-thermal therapies, and as an antimicrobial agent.[19][20] Its high
porosity and biocompatibility make it an effective drug carrier.[19]

The workflow below illustrates a generalized process for utilizing these oxide nanoparticles in a
drug delivery system.
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Caption: Generalized workflow for developing oxide nanoparticles for drug delivery.

Experimental Protocols

Objective comparison requires standardized experimental procedures. Below are protocols for
evaluating the basicity and solubility of SrO and CaO.

Protocol 1: Comparative Measurement of Basicity

This protocol determines the basicity of SrO and CaO by measuring the pH of their aqueous
solutions.

o Materials: Strontium oxide powder, calcium oxide powder, deionized water, 100 mL
volumetric flasks, magnetic stirrer and stir bars, calibrated pH meter.

e Preparation:
o Accurately weigh 0.1 g of SrO and transfer it to a 100 mL volumetric flask.

o Accurately weigh an equimolar amount of CaO (0.0541 g) and transfer it to a second 100
mL volumetric flask.

o Carefully add approximately 80 mL of deionized water to each flask. Caution: The reaction
is exothermic.[5][7]

e Procedure:

o Place a magnetic stir bar in each flask and stir the solutions for 30 minutes to ensure
complete reaction and dissolution of the resulting hydroxide.

o Allow the solutions to cool to room temperature.
o Add deionized water to bring the volume up to the 100 mL mark and mix thoroughly.
o Calibrate the pH meter using standard buffer solutions (pH 7, 10, and 12).

o Measure and record the pH of the Sr(OH)2z solution and the Ca(OH)2 solution.
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» Analysis: The oxide that produces a solution with a higher pH is considered more basic. The
experiment should be repeated at least three times to ensure reproducibility.

Protocol 2: Determination of Solubility

This protocol outlines a method to compare the solubility of the resulting hydroxides at a
specific temperature.

o Materials: Strontium oxide, calcium oxide, deionized water, constant temperature water
bath, sealed glass vials, magnetic stirrer, filtration apparatus (0.45 um filter), analytical
balance.

e Procedure:
o Set the water bath to a constant temperature (e.g., 25 °C).

o Add an excess amount of SrO to a sealed vial containing a known volume of deionized
water (e.g., 50 mL).

o Repeat the process for CaO in a separate vial.

o Place the vials in the water bath and stir vigorously for 24 hours to ensure equilibrium is
reached.

o After 24 hours, stop stirring and allow the undissolved solid to settle.

o Carefully extract a known volume of the supernatant (the clear liquid) from each vial,
ensuring no solid particles are transferred.

o Filter the extracted supernatant through a 0.45 um filter.
o Weigh an empty, dry evaporating dish.
o Transfer the filtered solution to the pre-weighed evaporating dish.

o Heat the dish gently to evaporate the water completely, leaving behind the dissolved solid
(Sr(OH)2 or Ca(OH)2).
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o Cool the dish in a desiccator and weigh it again.
e Analysis:

o Calculate the mass of the dissolved solid by subtracting the initial mass of the dish from
the final mass.

o Express the solubility in grams per 100 mL of water.

o Compare the calculated solubilities to determine which oxide is more soluble under the
tested conditions.

Conclusion

Strontium oxide and calcium oxide, while chemically similar, exhibit key differences that are
important for their application in research and development. SrO's slightly larger ionic radius
and distinct biological activity make it a compound of interest for bone-related therapies.[5]
CaO stands out for its widespread availability, low cost, and established use in various
industrial processes, with its nanoparticle form showing promise as a biocompatible material for
drug delivery.[19] By understanding these nuanced differences through the data and protocols
presented, researchers can make more informed decisions in material selection for their
specific scientific pursuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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